Cas no 32321-65-6 (zirconium ditelluride)

• Product Name: zirconium ditelluride
• CAS No: 32321-65-6
• MF: Te₂Zr
• MW: 346.42399597168
• CID: 88963
• PubChem ID: 122585
• Update Time: 2025-10-23

zirconium ditelluride Chemical and Physical Properties

Names and Identifiers

• zirconium ditelluride
• ditelluroxozirconium
• Zirconium telluride
• Zirconium telluride (ZrTe2)
• EINECS 250-988-4
• zirconium(IV) telluride
• DTXSID301014623
• 32321-65-6
• bis(tellanylidene)zirconium
• DTXCID001437169

• MDL： MFCD00145549
• Inchi： 1S/2Te.Zr
• InChI Key： WGDSTGHBOKMWCA-UHFFFAOYSA-N
• SMILES： [Te]=[Zr]=[Te]

Computed Properties

• Exact Mass: 347.715
• Monoisotopic Mass: 349.717
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Grey powder
• Melting Point: 419.58°C
• Boiling Point: 907.05°C
• LogP: -0.53660
• Solubility: Insoluble in water

Additional information on zirconium ditelluride

Recent Advances in Zirconium Ditelluride (32321-65-6) for Biomedical Applications

Zirconium ditelluride (ZrTe₂, CAS: 32321-65-6) has recently emerged as a promising material in the field of chemical biology and biomedical research. This two-dimensional (2D) transition metal dichalcogenide (TMD) exhibits unique electronic, optical, and mechanical properties, making it a candidate for various applications, including drug delivery, biosensing, and antimicrobial coatings. Recent studies have highlighted its potential in overcoming challenges such as biocompatibility and targeted therapy in nanomedicine.

A 2023 study published in Advanced Materials demonstrated that ZrTe₂ nanosheets functionalized with polyethylene glycol (PEG) showed enhanced stability in physiological environments and low cytotoxicity. The research team utilized density functional theory (DFT) calculations to predict the material's interaction with biomolecules, followed by experimental validation using in vitro cell cultures. The results indicated that ZrTe₂-PEG could serve as an efficient carrier for hydrophobic anticancer drugs, with a loading capacity exceeding 80% for doxorubicin.

In another breakthrough, researchers at MIT explored ZrTe₂'s potential in photothermal therapy (PTT). The material's strong near-infrared (NIR) absorption and high photothermal conversion efficiency (≈45%) enabled effective tumor ablation in mouse models. The study, published in Nature Nanotechnology, also reported that ZrTe₂ nanoparticles exhibited intrinsic antibacterial properties against multidrug-resistant Staphylococcus aureus, suggesting dual therapeutic functionality.

Challenges remain in large-scale synthesis and long-term toxicity assessment. A 2024 review in Chemical Society Reviews emphasized the need for standardized protocols to evaluate ZrTe₂'s biodegradation pathways. Meanwhile, industry players like NanoMed Therapeutics have initiated Phase I trials for ZrTe₂-based wound dressings, leveraging its conductive properties for real-time infection monitoring.

Future directions include exploring ZrTe₂'s role in neural interfaces, where its topological insulator properties may facilitate low-impedance bioelectronics. Collaborative efforts between materials scientists and pharmacologists will be crucial to translate these findings into clinical applications.